6-Methyl[1,2]oxazolo[5,4-b]pyridin-3-amine
Overview
Description
“6-Methyl[1,2]oxazolo[5,4-b]pyridin-3-amine” is a heterocyclic compound . Oxazole is an important heterocyclic nucleus having a wide spectrum of biological activities . It is a doubly unsaturated 5-membered ring having one oxygen atom at position 1 and a nitrogen at position 3 separated by a carbon in-between .
Synthesis Analysis
The synthesis of oxazole derivatives often involves the use of Grignard reagents . A new pathway for the synthesis of pyrazolo[3,4-b]pyridine-5-carboxylate scaffolds from 1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitriles and aniline at room temperature under ethanol in the presence of AC-SO3H has been introduced .Chemical Reactions Analysis
The chemical reactions involving oxazole derivatives are diverse. For instance, the reaction of amino acid esters with 7-phenyl [1,3]oxazolo [5,4- b ]pyridin-2 (1 H )-one led to the derivatives of 3- (2-oxo-4-phenyl-1,2-dihydropyridin-3-yl)imidazolidine-2,4-diones and ethyl 2- [3- (2-oxo-4-phenyl-1,2-dihydropyridin-3-yl)ureido]acetates .Scientific Research Applications
Synthesis and Derivative Formation
A pivotal study in the field of heterocyclic chemistry explored the synthesis of previously unknown 2-aminomethyloxazolo[5,4-b]pyridine derivatives, including compounds related to 6-Methyl[1,2]oxazolo[5,4-b]pyridin-3-amine. This was achieved through intramolecular cyclization and nucleophilic substitution with various amines and a cyclic amide, indicating the versatility of this compound as a precursor in organic synthesis (Palamarchuk et al., 2019).
Potential in Medicinal Chemistry
Although specific applications in medicinal chemistry for this compound were not directly mentioned, the synthesis of related heterocyclic compounds has been extensively studied for their potential biological activities. For instance, the development of new classes of 1,2,3-Triazolo[4,5-b]pyridine and Pyrazolo[4,3-b]pyridine derivatives via cyanoacetylation reactions underscores the interest in such compounds for their possible pharmacological properties (Ibrahim et al., 2011).
Mechanism of Action
Target of Action
Compounds with similar structures, such as oxazole derivatives, have been known to interact with a wide range of biological targets .
Mode of Action
Oxazole derivatives, which share a similar structure, are known to interact with their targets in various ways, leading to a range of biological responses .
Biochemical Pathways
Oxazole derivatives have been reported to affect a wide range of biochemical pathways .
Result of Action
Oxazole derivatives have been reported to exhibit a wide range of biological activities .
properties
IUPAC Name |
6-methyl-[1,2]oxazolo[5,4-b]pyridin-3-amine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7N3O/c1-4-2-3-5-6(8)10-11-7(5)9-4/h2-3H,1H3,(H2,8,10) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LCHNQMGOJYXLSX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=C(C=C1)C(=NO2)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
149.15 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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